Cas no 128073-33-6 (2,2-difluoro-1-methyl-cyclopropanecarboxylic acid)

2,2-Difluoro-1-methyl-cyclopropanecarboxylic acid is a fluorinated cyclopropane derivative with a carboxylic acid functional group, offering unique reactivity and structural properties. The presence of two fluorine atoms adjacent to the cyclopropane ring enhances its stability and influences its electronic characteristics, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The methyl substitution at the 1-position further modifies steric and electronic effects, enabling selective transformations. This compound is particularly useful in the development of bioactive molecules, where the difluorocyclopropane motif can improve metabolic stability and binding affinity. Its well-defined structure and functional group compatibility make it a versatile building block for advanced chemical synthesis.
2,2-difluoro-1-methyl-cyclopropanecarboxylic acid structure
128073-33-6 structure
Product Name:2,2-difluoro-1-methyl-cyclopropanecarboxylic acid
CAS No:128073-33-6
MF:C5H6F2O2
MW:136.096748828888
MDL:MFCD07777163
CID:897704
PubChem ID:14695229
Update Time:2025-11-05

2,2-difluoro-1-methyl-cyclopropanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2,2-Difluoro-1-methylcyclopropanecarboxylic acid
    • (±)-2,2-Difluoro-1-methylcyclopropanecarboxylic acid
    • (+/-)-2,2-Difluoro-1-methylcyclopropane-carboxylicacid
    • (±)-2,2-Difluoro-1-methylcyclopropane-carboxylic acid
    • 2,2-difluoro-1-methylcyclopropane-1-carboxylic acid
    • 2,2-DIFLUORO-1-METHYLCYCLOPROPANE CARBOXYLIC ACID
    • 2,2-difluoro-1-methyl-cyclopropanecarboxylic acid
    • ( inverted exclamation markA)-2,2-Difluoro-1-methylcyclopropanecarboxylic acid
    • 128073-33-6
    • SY097093
    • EN300-82805
    • 2,2-DIFLUORO-1-METHYLCYCLOPROPANECARBOXYLICACID
    • (+/-)-2,2-Difluoro-1-methylcyclopropanecarboxylic acid
    • SCHEMBL248540
    • P15953
    • PB48552
    • CS-W000391
    • MFCD07777163
    • ()-2,2-Difluoro-1-methylcyclopropanecarboxylic acid
    • AS-52992
    • Cyclopropanecarboxylic acid, 2,2-difluoro-1-methyl-
    • STL556340
    • DTXSID90563119
    • (+/-)-2,2-Difluoro-1-methylcyclopropane-carboxylic acid
    • BBL102537
    • Z1201624185
    • 2,2-Difluoro-1-methylcyclopropanecarboxylic acid, 97%
    • AKOS005255623
    • DB-008109
    • MDL: MFCD07777163
    • Inchi: 1S/C5H6F2O2/c1-4(3(8)9)2-5(4,6)7/h2H2,1H3,(H,8,9)
    • InChI Key: HLFLYOQLHYYNLT-UHFFFAOYSA-N
    • SMILES: FC1(CC1(C(=O)O)C)F

Computed Properties

  • Exact Mass: 136.03400
  • Monoisotopic Mass: 136.03358575g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 166
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Melting Point: 58-63 °C
  • Flash Point: Fahrenheit: 181.4 ° f < br / > Celsius: 83 ° C < br / >
  • PSA: 37.30000
  • LogP: 1.11630

2,2-difluoro-1-methyl-cyclopropanecarboxylic acid Security Information

  • Symbol: GHS05 GHS07
  • Signal Word:Danger
  • Hazard Statement: H302-H314
  • Warning Statement: P280-P305+P351+P338-P310
  • Hazardous Material transportation number:UN 3261 8 / PGII
  • WGK Germany:3
  • Hazard Category Code: 22-34
  • Safety Instruction: S26
  • Hazardous Material Identification: C Xn
  • Risk Phrases:R36/37/38
  • Safety Term:S26-36/37/39
  • HazardClass:IRRITANT

2,2-difluoro-1-methyl-cyclopropanecarboxylic acid Customs Data

  • HS CODE:2916209090
  • Customs Data:

    China Customs Code:

    2916209090

    Overview:

    2916209090 other(Cycloalkane\Cycloene\Cyclic terpene)Monocarboxylic acid(Including anhydrides\Acyl halide,Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods) MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2916209090 other cyclanic, cyclenic or cyclotherpenic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:6.5% General tariff:30.0%

2,2-difluoro-1-methyl-cyclopropanecarboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM201775-5g
2,2-Difluoro-1-methylcyclopropanecarboxylic acid
128073-33-6 95%+
5g
$401 2021-08-05
Apollo Scientific
PC520853-1g
(+/-)-2,2-Difluoro-1-methylcyclopropanecarboxylic acid
128073-33-6 99+%
1g
£80.00 2025-02-21
TRC
D448678-50mg
2,2-Difluoro-1-methylcyclopropane-1-carboxylic Acid
128073-33-6
50mg
$ 50.00 2022-06-02
TRC
D448678-100mg
2,2-Difluoro-1-methylcyclopropane-1-carboxylic Acid
128073-33-6
100mg
$ 65.00 2022-06-02
TRC
D448678-500mg
2,2-Difluoro-1-methylcyclopropane-1-carboxylic Acid
128073-33-6
500mg
$ 210.00 2022-06-02
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd.
755036-250MG
2,2-difluoro-1-methyl-cyclopropanecarboxylic acid
128073-33-6 97%
250MG
¥742.46 2022-02-24
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FB08310-25g
2,2-difluoro-1-methylcyclopropane-1-carboxylic acid
128073-33-6 95%
25g
$1425 2023-09-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
055420-1g
(±)-2,2-Difluoro-1-methylcyclopropanecarboxylic acid
128073-33-6 97%
1g
2632CNY 2021-05-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
055420-5g
(±)-2,2-Difluoro-1-methylcyclopropanecarboxylic acid
128073-33-6 97%
5g
6973CNY 2021-05-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
055420-500mg
(±)-2,2-Difluoro-1-methylcyclopropanecarboxylic acid
128073-33-6 97%
500mg
1690CNY 2021-05-10

2,2-difluoro-1-methyl-cyclopropanecarboxylic acid Production Method

Additional information on 2,2-difluoro-1-methyl-cyclopropanecarboxylic acid

2,2-Difluoro-1-Methyl-Cyclopropanecarboxylic Acid: A Comprehensive Overview

2,2-Difluoro-1-methyl-cyclopropanecarboxylic acid, also known by its CAS number 128073-33-6, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of cyclopropane carboxylic acids, which are known for their structural stability and reactivity. The molecule features a cyclopropane ring substituted with two fluorine atoms at the 2-position and a methyl group at the 1-position, along with a carboxylic acid functional group. This combination of substituents imparts distinctive chemical properties that make it an interesting subject for research and development.

The synthesis of 2,2-difluoro-1-methyl-cyclopropanecarboxylic acid involves a series of well-controlled reactions that ensure the formation of the desired product with high purity. Recent advancements in synthetic chemistry have enabled researchers to optimize the reaction conditions, such as temperature and catalyst selection, to enhance yield and minimize by-products. The use of fluorination techniques has been particularly crucial in achieving the desired substitution pattern on the cyclopropane ring. These methods are not only efficient but also environmentally friendly, aligning with current trends toward sustainable chemical practices.

One of the most promising applications of 2,2-difluoro-1-methyl-cyclopropanecarboxylic acid lies in its potential as a building block for more complex molecules. Its cyclopropane ring is known to exhibit unique reactivity due to its strained geometry, making it an ideal substrate for various organic transformations. For instance, researchers have explored its use in click chemistry reactions, where it serves as a versatile component for constructing bioactive compounds. Additionally, the presence of fluorine atoms introduces electronic effects that can modulate the reactivity of the molecule, further expanding its utility in drug discovery and material science.

In recent years, there has been growing interest in understanding the pharmacological properties of 2,2-difluoro-1-methyl-cyclopropanecarboxylic acid. Studies have shown that this compound exhibits potential anti-inflammatory and anti-tumor activities, making it a valuable candidate for drug development. Researchers have conducted in vitro assays to evaluate its effects on cellular pathways involved in inflammation and cancer progression. The results indicate that the compound can inhibit key enzymes and signaling molecules associated with these processes, suggesting its potential as a therapeutic agent.

The structural uniqueness of 2,2-difluoro-1-methyl-cyclopropanecarboxylic acid also makes it an attractive candidate for material science applications. Its ability to form stable bonds under certain conditions has led to investigations into its use as a precursor for advanced polymers and coatings. Recent studies have demonstrated that derivatives of this compound can exhibit enhanced mechanical properties and thermal stability, which are desirable traits for high-performance materials.

In conclusion, 2,2-difluoro-1-methyl-cyclopropanecarboxylic acid (CAS No. 128073-33-6) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and reactivity make it an invaluable tool for researchers in fields such as organic synthesis, pharmacology, and materials science. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play a significant role in driving innovation and advancing scientific knowledge.

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.